5alpha-Cholestane-3beta,5,6beta-triol, 3-(hydrogen sulfate), monosodium salt
5alpha-Cholestane-3beta,5,6beta-triol, 3-(hydrogen sulfate), monosodium salt
Brand Name:
Vulcanchem
CAS No.:
10157-93-4
VCID:
VC0156386
InChI:
InChI=1S/C27H48O6S.Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(28)27(29)16-19(33-34(30,31)32)11-14-26(27,5)23(20)12-13-25(21,22)4;/h17-24,28-29H,6-16H2,1-5H3,(H,30,31,32);/q;+1/p-1/t18-,19+,20+,21-,22+,23+,24-,25-,26-,27+;/m1./s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OS(=O)(=O)[O-])C)O)O)C.[Na+]
Molecular Formula:
C27H47NaO6S
Molecular Weight:
522.7 g/mol
5alpha-Cholestane-3beta,5,6beta-triol, 3-(hydrogen sulfate), monosodium salt
CAS No.: 10157-93-4
Main Products
VCID: VC0156386
Molecular Formula: C27H47NaO6S
Molecular Weight: 522.7 g/mol
| CAS No. | 10157-93-4 |
|---|---|
| Product Name | 5alpha-Cholestane-3beta,5,6beta-triol, 3-(hydrogen sulfate), monosodium salt |
| Molecular Formula | C27H47NaO6S |
| Molecular Weight | 522.7 g/mol |
| IUPAC Name | sodium;[(3S,5R,6R,8S,9S,10R,13R,14S,17R)-5,6-dihydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C27H48O6S.Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(28)27(29)16-19(33-34(30,31)32)11-14-26(27,5)23(20)12-13-25(21,22)4;/h17-24,28-29H,6-16H2,1-5H3,(H,30,31,32);/q;+1/p-1/t18-,19+,20+,21-,22+,23+,24-,25-,26-,27+;/m1./s1 |
| Standard InChIKey | OQTUEOGLQOLWTB-BDQHLLSASA-M |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)OS(=O)(=O)[O-])C)O)O)C.[Na+] |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OS(=O)(=O)[O-])C)O)O)C.[Na+] |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OS(=O)(=O)[O-])C)O)O)C.[Na+] |
| Synonyms | 3β-(Sodiosulfooxy)-5α-cholestane-5,6β-diol |
| PubChem Compound | 23668794 |
| Last Modified | Nov 11 2021 |
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